Cas no 502658-76-6 (4-(1,2-oxazol-5-yl)phenol)

• Product Name: 4-(1,2-oxazol-5-yl)phenol
• CAS No: 502658-76-6
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 933458
• PubChem ID: 135744209
• Update Time: 2025-06-12

4-(1,2-oxazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Isoxazol-5-yl)phenol
• 4-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,5-dien-1-one
• 4-Isoxazol-5-yl-phenol
• Phenol, 4-(5-isoxazolyl)- (9CI)
• 4-isoxazol-5-ylphenol
• AK128241
• KB-239047
• SureCN1187704
• NS-01260
• SCHEMBL1187704
• AKOS016013310
• FVIYAEXWKAXWOM-UHFFFAOYSA-N
• 4-(5-Isoxazolyl)phenol
• DA-19124
• CS-0366483
• DTXSID80627810
• 4-(1,2-Oxazol-5(2H)-ylidene)cyclohexa-2,5-dien-1-one
• 4-(1,2-oxazol-5-yl)phenol
• 502658-76-6

• Inchi： 1S/C9H7NO2/c11-8-3-1-7(2-4-8)9-5-6-10-12-9/h1-6,11H
• InChI Key： FVIYAEXWKAXWOM-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(1,2-oxazol-5-yl)phenol

Recent Advances in the Study of 4-(1,2-oxazol-5-yl)phenol (CAS: 502658-76-6): A Promising Scaffold in Medicinal Chemistry

The compound 4-(1,2-oxazol-5-yl)phenol (CAS: 502658-76-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The oxazole moiety, a key structural feature of this molecule, is known for its ability to participate in diverse molecular interactions, making it a valuable scaffold for the development of novel bioactive agents.

Recent studies have highlighted the role of 4-(1,2-oxazol-5-yl)phenol as a building block for the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases. The compound's phenol group facilitates hydrogen bonding with key residues in the kinase domain, while the oxazole ring enhances its metabolic stability and bioavailability.

In addition to its kinase inhibitory properties, 4-(1,2-oxazol-5-yl)phenol has shown promise as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest its potential as a lead compound for addressing antibiotic resistance.

The synthesis of 4-(1,2-oxazol-5-yl)phenol has also been a focus of recent research. A novel, high-yield synthetic route was reported in Organic Letters (2023), utilizing a palladium-catalyzed cross-coupling reaction between 5-bromooxazole and 4-hydroxyphenylboronic acid. This method offers advantages such as mild reaction conditions and scalability, which are critical for industrial applications. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with enhanced pharmacological profiles.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-(1,2-oxazol-5-yl)phenol derivatives. Recent in vivo studies have identified issues such as rapid hepatic clearance and low oral bioavailability, which necessitate further structural modifications. Researchers are exploring strategies such as prodrug formulations and the introduction of metabolically stable substituents to overcome these limitations.

In conclusion, 4-(1,2-oxazol-5-yl)phenol (CAS: 502658-76-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research aims to refine its pharmacological properties and expand its applications, particularly in the context of drug-resistant infections and inflammatory diseases. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial for advancing this compound toward clinical development.